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Compound Name: BIIL-260 hydrochloride

Cat. No.: B3182042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BIIL-260 hydrochloride is a potent and long-acting antagonist of the leukotriene B4 (LTB4)

receptor, demonstrating significant anti-inflammatory properties.[1][2][3] It functions as the

active metabolite of the prodrug BIIL 284.[4] BIIL-260 hydrochloride exerts its effects by

competitively and reversibly binding to the high-affinity LTB4 receptors, BLT1 and BLT2, which

are G protein-coupled receptors (GPCRs).[1][4][5] This binding inhibits the downstream

signaling cascades initiated by LTB4, a key lipid mediator in inflammatory responses.[5][6]

These application notes provide detailed protocols for utilizing BIIL-260 hydrochloride in

various cell culture-based assays to investigate its effects on cell signaling, viability, apoptosis,

and the cell cycle.

Mechanism of Action
BIIL-260 hydrochloride is a selective antagonist of the LTB4 receptors, BLT1 and BLT2. Upon

binding of LTB4, these receptors, coupled with Gi/o proteins, activate downstream signaling

pathways including Phospholipase C (PLC), Phosphoinositide 3-kinase (PI3K)/AKT/mTOR, and

Mitogen-Activated Protein Kinase (MAPK/ERK).[7][8][9][10] This activation leads to a rise in

intracellular calcium concentrations and subsequent cellular responses such as chemotaxis,

proliferation, and cytokine release.[4][10][11] BIIL-260 hydrochloride effectively blocks these

LTB4-induced events.
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Signaling Pathway of LTB4 Receptor and Inhibition by
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Caption: LTB4 signaling and BIIL-260 HCl inhibition.

Quantitative Data
Parameter Value Cell Type Reference

Ki 1.7 nM
Human Neutrophil

Membranes
[1][11]

IC50 (Ca²⁺ Release) 0.82 nM Human Neutrophils [3][4][11]

Recommended Cell Lines
Human Neutrophils: Primary cells ideal for studying anti-inflammatory effects.[4]

HL-60 (Human Promyelocytic Leukemia): Can be differentiated into neutrophil-like cells and

are a common model for studying neutrophil functions.

Pancreatic Cancer Cell Lines (e.g., MiaPaCa-2, HPAC, Capan-1, Capan-2, PANC-1, AsPC-

1): These cell lines express LTB4 receptors and can be used to investigate the anti-
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proliferative and pro-apoptotic effects of BIIL-260 hydrochloride.[12][13][14][15]

Colorectal Cancer Cell Lines: LTB4 receptor signaling has been implicated in colorectal

cancer progression.[7][16]

Experimental Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BIIL-260
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182042#using-biil-260-hydrochloride-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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